Cas no 646056-74-8 (1,8-Diazaspiro[5.5]undecane, 8-(3-pyridinyl)-)

• Product Name: 1,8-Diazaspiro[5.5]undecane, 8-(3-pyridinyl)-
• CAS No: 646056-74-8
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 421664
• PubChem ID: 10105313
• Update Time: 2025-04-19

1,8-Diazaspiro[5.5]undecane, 8-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazaspiro[5.5]undecane, 8-(3-pyridinyl)-
• 8-pyridin-3-yl-1,8-diazaspiro[5.5]undecane
• DTXSID10435703
• 8-(PYRIDIN-3-YL)-1,8-DIAZASPIRO[5.5]UNDECANE
• SCHEMBL1616562
• 646056-74-8

• Inchi： 1S/C14H21N3/c1-2-9-16-14(6-1)7-4-10-17(12-14)13-5-3-8-15-11-13/h3,5,8,11,16H,1-2,4,6-7,9-10,12H2
• InChI Key： SXCGWWIKPCKWJX-UHFFFAOYSA-N
• SMILES： N1CCCCC21CN(C1C=NC=CC=1)CCC2

Computed Properties

• Exact Mass: 231.17373
• Monoisotopic Mass: 231.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16